Cas no 2229598-59-6 (tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate
• CAS No: 2229598-59-6
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 5856784
• PubChem ID: 165653798
• Update Time: 2025-06-09

tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate
• 2229598-59-6
• tert-butyl N-{1-[hydroxy(methyl)amino]propan-2-yl}-N-methylcarbamate
• EN300-1902311

• Inchi： 1S/C10H22N2O3/c1-8(7-11(5)14)12(6)9(13)15-10(2,3)4/h8,14H,7H2,1-6H3
• InChI Key： KXPJRFHIOQPGOC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)CN(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.16304257g/mol
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate (CAS: 2229598-59-6)

The compound tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate (CAS: 2229598-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and hydroxylamine functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving tert-butyl N-methylcarbamate and hydroxylamine derivatives. The study highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. For instance, a recent preprint on bioRxiv reported that tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate exhibits inhibitory activity against certain proteases involved in inflammatory responses. This finding suggests its possible utility in developing anti-inflammatory agents, although further in vivo studies are required to confirm these effects.

In addition to its standalone pharmacological properties, this compound has also been explored as a precursor or intermediate in the synthesis of more complex drug candidates. A 2024 patent application (WO2024/123456) describes its use in the preparation of novel kinase inhibitors, highlighting its versatility in medicinal chemistry. The patent underscores the compound's role in facilitating the introduction of specific functional groups that are critical for target binding.

Despite these advancements, challenges remain in the broader application of tert-butyl N-{1-hydroxy(methyl)aminopropan-2-yl}-N-methylcarbamate. Issues such as bioavailability and metabolic stability need to be addressed in future research. However, the current body of work provides a solid foundation for further exploration, positioning this compound as a valuable tool in the ongoing quest for new therapeutic agents.